Cas no 61660-77-3 (Benzoic acid, 4-hydroxy-3,5-dimethyl-, ethyl ester)

• Product Name: Benzoic acid, 4-hydroxy-3,5-dimethyl-, ethyl ester
• CAS No: 61660-77-3
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 1628379
• PubChem ID: 3027494
• Update Time: 2025-04-21

Benzoic acid, 4-hydroxy-3,5-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-hydroxy-3,5-dimethyl-, ethyl ester
• ethyl 4-hydroxy-3,5-dimethylbenzoate
• SCHEMBL869061
• DTXSID30388621
• GWPIVLOGQNMUAJ-UHFFFAOYSA-N
• NIOSH/DG8998500
• 4-Hydroxy-3,5-dimethylbenzoic acid ethyl ester
• AKOS006276540
• DB-206112
• Benzoic acid, 3,5-dimethyl-4-hydroxy-, ethyl ester
• Ethyl 3,5-dimethyl-4-hydroxybenzoate
• DG89985000
• 61660-77-3

• Inchi： 1S/C11H14O3/c1-4-14-11(13)9-5-7(2)10(12)8(3)6-9/h5-6,12H,4H2,1-3H3
• InChI Key： GWPIVLOGQNMUAJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C)C(=C(C)C=1)O)=O

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters